BENGHE Foundational & Exploratory

Check Availability & Pricing

The Historical Development and Medicinal
Chemistry of Selenium Disulfide: A Technical
Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Selenium disulfide
CAS No.: 7488-56-4
Cat. No.: B1200345
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selenium disulfide (SeSz), a compound with a rich history in medicinal chemistry, has been a
mainstay in dermatological treatments for over seven decades. Introduced for medical use in
the United States in 1951, it quickly became a cornerstone for managing scalp conditions such
as dandruff and seborrheic dermatitis.[1][2][3][4] Its therapeutic efficacy is attributed to its
potent antifungal and cytostatic properties.[5][6][7][8] This technical guide provides an in-depth
exploration of the historical development, synthesis, mechanisms of action, and clinical
applications of selenium disulfide, with a focus on quantitative data and detailed experimental
protocols.

Physicochemical Properties

Selenium disulfide is an inorganic compound that typically exists as a mixture of eight-
membered rings of selenium and sulfur atoms.[6][7] Its key physicochemical properties are
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summarized in the table below.

Property Value Reference

Molecular Formula SeS: 9]

Molecular Weight 143.1 g/mol [71[9]
Bright orange to reddish-yellow

Appearance [71[°]
powder

Melting Point 111 °C (232 °F) [7]
Practically insoluble in water

Solubility and organic solvents; soluble [7119]

in carbon disulfide

Historical Milestones

The journey of selenium disulfide in medicine began with its approval for medical use in the

United States in 1951.[1][2][3][4] Its primary application has been in the topical treatment of

various skin conditions.

e 1951: Introduced for medical use in the United States for the treatment of dandruff and

seborrheic dermatitis.[1][2][3][4]

o Mid-20th Century: Established as a key active ingredient in medicated shampoos and

lotions, with formulations typically containing 1% or 2.5% selenium disulfide.[1][4]

o Late 20th Century - Present: Ongoing research continues to explore its efficacy in other

dermatological conditions and its potential as an anticancer agent.[5][10]

Experimental Protocols
Synthesis of Selenium Disulfide

Several methods have been developed for the synthesis of selenium disulfide for

pharmaceutical use.

1. Reaction of Selenious Acid with Hydrogen Sulfide:
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This traditional method involves the precipitation of selenium disulfide from a solution of
selenious acid by bubbling hydrogen sulfide gas through it.

e Protocol:

o

Dissolve selenious acid (HzSeOs) in an aqueous solution.

Bubble hydrogen sulfide (H2S) gas through the solution with continuous stirring.

[¢]

o

A yellow-orange precipitate of selenium disulfide will form.

[e]

The precipitate is then filtered, washed with distilled water, and dried.[6]
2. Reaction of Selenium Dioxide with Sodium Sulfide:

A common industrial method involves the reaction of selenium dioxide with sodium sulfide in an

acidic medium.
e Protocol:
o Prepare an aqueous solution of selenium dioxide (SeO3).
o Prepare a separate aqueous solution of sodium sulfide (NazS).

o Under stirring, simultaneously add the sodium sulfide solution and glacial acetic acid to the
selenium dioxide solution.

o Continue stirring for 0.5 to 3 hours to allow the reaction to complete.

o The resulting selenium disulfide precipitate is separated by centrifugation, washed until
neutral, and then dried.[11]

3. High-Purity Synthesis for Pharmaceutical Applications:
A patented method for producing high-purity selenium disulfide involves the following steps:
e Protocol:

o Dissolve elemental selenium in a nitric acid solution to form selenous acid.
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Crystallize the selenous acid from the solution.
Dissolve the selenous acid crystals in water to create a saturated solution.
To the stirred saturated solution, add an ammonium sulfide solution and glacial acetic acid.

Add dehydrated alcohol or anhydrous methanol and continue stirring, followed by a period
of aging.

Filter the precipitate, wash it multiple times with alcohol, and then dry to obtain high-purity
selenium disulfide.[12]

Clinical Application Protocols for Seborrheic Dermatitis
and Dandruff

Selenium disulfide is typically administered topically as a shampoo or lotion.

e Protocol for Shampoo Application (1% or 2.5%):

[¢]

Wet hair and scalp thoroughly.

Apply a sufficient amount of selenium disulfide shampoo to the scalp.

Lather and massage into the scalp for 2-3 minutes.

Rinse the hair and scalp thoroughly.

For initial treatment, the shampoo is typically used twice a week for two weeks.

For maintenance therapy, the frequency is reduced to once a week, and then as needed to
control symptoms.[13][14]

Quantitative Data from Clinical Trials

The efficacy of selenium disulfide in treating dandruff and seborrheic dermatitis has been

evaluated in numerous clinical trials. The following table summarizes key quantitative data from

comparative studies.
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Treatment . -
Study Duration Key Findings Reference
Groups
-71%
improvement in
SSSD score for
1% SeS2 SeSz; -69% for
Fernandes-Melo shampoo vs. 2% ketoconazole.
28 days [15][16]
et al. Ketoconazole -75% decrease
shampoo in Total Scales
Score for SeSz;
-68% for
ketoconazole.
Relapse rate in
SeS:2 group was
8.3% at week 6,
SeSz-based o
five times lower
shampoo vs. )
) ] than the vehicle
Massiot et al. vehicle 8 weeks [14]
) group (41.7%).
(maintenance
At 8 weeks,
phase) )
relapse rate in
SeS:2 group was
4.2%.
Severe dandruff
cases decreased
from 28.4% to
1% SeS2-0.9% 3.2%. Significant
Unnamed Study salicylic acid 4 weeks reduction in VAS [13][17]
shampoo scores for
dandrulff,
erythema, and
pruritus (p<0.01).
Unnamed Study 2.5% SeS:2 4 weeks Significant [18]
shampoo reduction in total

dandruff score
from 11.5 at
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baseline to 2.5 at
week 4
(p=0.001).

SSSD: Seborrheic Dermatitis Severity Score; VAS: Visual Analog Scale

Mechanism of Action

Selenium disulfide exerts its therapeutic effects through a combination of antifungal and

cytostatic actions.

Antifungal Mechanism of Action

The primary antifungal activity of selenium disulfide is directed against Malassezia species,
the yeasts implicated in the pathogenesis of dandruff and seborrheic dermatitis.[19]
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Selenium disulfide inhibits the growth of Malassezia yeast.[7][20] While the exact molecular
targets are still under investigation, evidence suggests that it may interfere with the fungus-
specific Rim/Pal signaling pathway, which is crucial for adaptation to alkaline pH environments.
[21][22] By disrupting this pathway, selenium disulfide likely alters the pH homeostasis and
cell membrane integrity of the yeast, ultimately leading to fungal cell death and a reduction in
the scalp fungal load.

Cytostatic Mechanism of Action

Selenium disulfide has a cytostatic effect on the epidermal cells of the scalp, which helps to
normalize the rate of cell turnover.
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In conditions like dandruff and seborrheic dermatitis, the turnover of scalp epidermal cells is
accelerated. Selenium disulfide acts as a cytostatic agent, slowing down the proliferation of
these cells.[7][8] This leads to a normalization of the keratinization process and a reduction in

the visible signs of flaking and scaling.
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Emerging Applications in Oncology

Recent preclinical studies have highlighted the potential of selenium disulfide as an
anticancer agent, particularly in hepatocellular carcinoma (HCC).

Anticancer Signaling Pathway in Hepatocellular
Carcinoma

Research has shown that selenium disulfide can induce apoptosis in HCC cells by targeting
the PLAGL2/C-MET/STATS3 signaling pathway.

Induction_Apoptosis
Anti_Proliferative

Click to download full resolution via product page

Overexpression of the transcription factor PLAGLZ2 is associated with resistance to apoptosis in
HCC.[23] Selenium disulfide has been shown to inhibit PLAGLZ2, leading to the
downregulation of the C-MET/STAT3 signaling axis, as well as the AKT/mTOR and MAPK
pathways.[23] This comprehensive signaling inhibition restores the sensitivity of HCC cells to
mitochondrial apoptosis, resulting in anti-proliferative effects.[23] These findings suggest a
promising new therapeutic avenue for selenium disulfide beyond its traditional dermatological

applications.
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Conclusion

Selenium disulfide has a long and successful history in medicinal chemistry as a safe and
effective treatment for common scalp disorders. Its well-characterized antifungal and cytostatic
properties provide a solid foundation for its clinical use. Furthermore, emerging research into its
anticancer activities, particularly the elucidation of its effects on specific signaling pathways,
opens up exciting possibilities for its repositioning in oncology. This technical guide has
provided a comprehensive overview of the historical development, experimental protocols,
guantitative clinical data, and mechanisms of action of selenium disulfide, offering valuable
insights for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ClinicalTrials.gov [clinicaltrials.gov]

2. Mechanisms of the Cytotoxic Effect of Selenium Nanoparticles in Different Human Cancer
Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

e 3.US20220347207A1 - Manufacturing of selenium disulfide compositions - Google Patents
[patents.google.com]

¢ 4. |lorealdermatologicalbeauty.com [lorealdermatologicalbeauty.com]

¢ 5. Selenium. Preclinical studies of anticancer therapeutic potential - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. mdpi.com [mdpi.com]

e 7. macsenlab.com [macsenlab.com]

o 8. Selenium sulfide (SeS) | SSe | CID 24011 - PubChem [pubchem.ncbi.nim.nih.gov]

e 9. Selenium disulfide | S2Se | CID 24087 - PubChem [pubchem.ncbi.nim.nih.gov]

e 10. Anticancer Effects of Selenium Compounds | Encyclopedia MDPI [encyclopedia.pub]

e 11. CN102060277B - Production method of selenium sulfide - Google Patents
[patents.google.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1200345/docs?utm_src=pdf-body#the-historical-development-and-medicinal-chemistry-of-selenium-disulfide-a-technical-guide
https://www.benchchem.com/product/b1200345/docs?utm_src=pdf-body#the-historical-development-and-medicinal-chemistry-of-selenium-disulfide-a-technical-guide
https://www.benchchem.com/product/b1200345?utm_src=pdf-custom-synthesis#bc-rfq
https://www.clinicaltrials.gov/study/NCT04057950?term=SELENIUM%20SULFIDE&viewType=Table&rank=4
https://pmc.ncbi.nlm.nih.gov/articles/PMC8346078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8346078/
https://patents.google.com/patent/US20220347207A1/en
https://patents.google.com/patent/US20220347207A1/en
https://www.lorealdermatologicalbeauty.com/inter/dercos/posters/scalp-and-haircare/eadv-2023-selenium-disulfide-based-shampoo-with-moderate-to-severe-scalp-seborrheic-dermatitis
https://pubmed.ncbi.nlm.nih.gov/2484519/
https://pubmed.ncbi.nlm.nih.gov/2484519/
https://www.mdpi.com/1996-1944/17/23/5733
https://www.macsenlab.com/blog/selenium-sulfide-properties-uses-side-effects/
https://pubchem.ncbi.nlm.nih.gov/compound/Selenium-sulfide-_SeS
https://pubchem.ncbi.nlm.nih.gov/compound/Selenium-disulfide
https://encyclopedia.pub/entry/8643
https://patents.google.com/patent/CN102060277B/en
https://patents.google.com/patent/CN102060277B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

12. CN109650353A - A kind of preparation method of high-purity selenium disulfide - Google

Patents [patents.google.com]

e 13. Astudy on dermatologists’ self-assessment of the efficacy of a 1% selenium disulfide—
0.9% salicylic acid -based shampoo for scalp seborrheic dermatitis - PMC
[pmc.ncbi.nlm.nih.gov]

e 14. Efficacy and safety of selenium disulfide in seborrheic dermatitis: what RCTs tell us? -
PMC [pmc.ncbi.nim.nih.gov]

e 15. A Comparative Randomized Clinical Study Assessing the Efficacy of a 1% Selenium
Disulfide-Based Shampoo versus 2% Ketoconazole Shampoo in Subjects with Moderate to
Severe Scalp Seborrheic Dermatitis - PubMed [pubmed.ncbi.nim.nih.gov]

e 16. karger.com [karger.com]

e 17. d-nb.info [d-nb.info]

¢ 18. researchgate.net [researchgate.net]

¢ 19. The Malassezia Genus in Skin and Systemic Diseases - PMC [pmc.ncbi.nim.nih.gov]
¢ 20. arjonline.org [arjonline.org]

e 21. Malassezia responds to environmental pH signals through the conserved Rim/Pal
pathway - PMC [pmc.ncbi.nlm.nih.gov]

e 22. Malassezia responds to environmental pH signals through the conserved Rim/Pal
pathway - PMC [pmc.ncbi.nlm.nih.gov]

e 23. Selenium sulfide disrupts the PLAGL2/C-MET/STAT3-induced resistance against
mitochondrial apoptosis in hepatocellular carcinoma - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [The Historical Development and Medicinal Chemistry of
Selenium Disulfide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200345/docs#the-historical-development-and-
medicinal-chemistry-of-selenium-disulfide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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